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Compound of Interest

Compound Name: Benzylamine hydrobromide
CAS No.: 37488-40-7
Cat. No.: B1252886
Get Quote
H
BrN)

Introduction & Material Specifications

Benzylamine hydrobromide (BABr) is the hydrobromic acid salt of benzylamine. In recent

years, it has transitioned from a standard organic intermediate to a critical surface-modifying
agent in optoelectronics. Specifically, in Perovskite Photovoltaics, BABr is used to passivate
surface defects (trap states) and induce the formation of 2D perovskite layers (e.g., (BA)

PbBr

) on top of 3D bulk films, significantly enhancing stability and voltage output.

Chemical Identity
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Property Specification
IUPAC Name Phenylmethanamine hydrobromide
CAS Number 37488-40-7 (Standard salt form)
C
H
CH
NH
Formula
Br
(C
H
BrN)
Molecular Weight 188.07 g/mol
Appearance White crystalline solid

High: Water, Methanol, Ethanol, DMF,
DMSO.Moderate/Low: Isopropanol

Solubility
(IPA).Insoluble: Chlorobenzene, Toluene,
Diethyl Ether.
o High. Must be stored in a desiccator or
Hygroscopicity

glovebox.

Safety & Handling (MSDS Highlights)

o Hazards: Causes severe skin burns and eye damage (H314). Harmful if swallowed.
o Storage: Store under inert atmosphere (N

or Ar) if possible. Hygroscopic nature leads to "caking" and stoichiometry errors if exposed to
humid air.
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Protocol A: Synthesis & Purification of Benzylamine
Hydrobromide

Use this protocol if high-purity commercial salt is unavailable or if fresh recrystallization is
required for sensitive electronic applications.

Reagents Required[1][2]

e Benzylamine (Liquid): >99% purity (CAS 100-46-9).
e Hydrobromic Acid (HBr): 48% Aqueous solution OR 33% in Acetic Acid.

» Solvents: Ethanol (absolute), Diethyl Ether (anhydrous).

Synthesis Workflow

The reaction is an acid-base neutralization. Exotherm control is critical to prevent
oxidation/discoloration.

Dissolution: Dissolve 10.7 g (0.1 mol) of Benzylamine in 50 mL of absolute ethanol in a
round-bottom flask. Chill to 0°C in an ice bath.

» Acid Addition: Dropwise add HBr (approx. 0.1 mol equivalent) while stirring. Monitor pH; stop
when the solution reaches pH 4-5 (slightly acidic).

o Why? Excess amine causes instability; slight excess acid is removed in washing.
» Precipitation:

o Method A (Solvent crash): Slowly add 200 mL of cold Diethyl Ether while stirring. White
precipitate forms immediately.

o Method B (Evaporation): Rotary evaporate the solvent at 50°C to obtain a solid residue.

o Recrystallization (Crucial Step): Dissolve the crude solid in minimal boiling ethanol (~70°C).
Allow to cool slowly to room temperature, then to 4°C. Filter the shiny white plate-like
crystals.
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e Drying: Dry in a vacuum oven at 60°C for 12 hours. Transfer immediately to a glovebox.

Pure BABr

(White Crystals)

Click to download full resolution via product page

Figure 1: Step-by-step synthesis and purification workflow for Benzylamine Hydrobromide.

Protocol B: Preparation of Solutions for Perovskite
Passivation

This is the industry-standard method for preparing surface treatment solutions used in High-
Efficiency Perovskite Solar Cells (PSCs).

The Solvent Choice: Isopropanol (IPA)
Why IPA?[1]

o Orthogonality: BABr is soluble in IPA, but the underlying Lead Halide Perovskite (e.g., MAPDI

) is insoluble in IPA. This allows you to spin-coat the BABr solution on top of the perovskite
without dissolving the active layer.

o Wetting: IPA has low surface tension, ensuring uniform coverage.

Concentration Standards

o Standard Passivation: 1 mg/mL to 5 mg/mL.

e 2D Layer Formation (Cap layer): 5 mg/mL to 10 mg/mL.

Step-by-Step Preparation (Inert Atmosphere
Recommended)

Reagents:
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» Benzylamine Hydrobromide (Dried, from Protocol A).

e Anhydrous Isopropanol (IPA) (99.5%, Water <50 ppm).

Procedure:

o Calculation: Determine the required volume.

o Example: To make 10 mL of a 5 mg/mL stock solution.

o Mass BABr = 50 mg.

e Weighing: Weigh 50 mg (0.5 mg) of BABr in a weigh boat inside the glovebox.

o Note: Static electricity can be an issue with dry BABr crystals; use an anti-static gun if
available.

e Mixing: Transfer solid to a clean glass vial. Add 10 mL of Anhydrous IPA.

¢ Dissolution:

o BABr dissolves moderately slowly in IPA at room temperature.

o Sonicate the capped vial for 5-10 minutes at ambient temperature until the solution is
perfectly clear.

o Caution: Do not heat above 40°C to avoid solvent evaporation and concentration drift.

o Filtration: Filter the solution through a 0.22 um PTFE (hydrophobic) syringe filter into a fresh
vial.

o Why? Removes undissolved micro-crystallites that act as nucleation centers for defects.

» Storage: Use immediately or store in the dark inside a glovebox. Shelf life: ~1 week (IPA
absorbs moisture from air rapidly).
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Figure 2: Preparation workflow for anhydrous BABr passivation solution.

Quality Control & Troubleshooting
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Observation

Cause

Corrective Action

Solution is cloudy after

sonication

Saturation reached or wet

solvent.

Ensure IPAis anhydrous. If
conc. >10 mg/mL, gentle
heating (40°C) may be

required.

Yellow discoloration

Oxidation of amine (impurities).

Discard. Use fresh, white salt.
Ensure HBr synthesis was not

performed hot in air.

Film "dewetting” during spin

coating

Poor surface coverage.

Increase spin speed or treat
substrate with UV-Ozone
(carefully, as this damages
perovskites) or use dynamic

dispensing.

Analytical Validation

e 1H NMR (DMSO-d6): Confirm purity. Look for aromatic protons (7.3—7.5 ppm) and the
methylene group (~4.0 ppm). The NH

protons typically appear broad around 8.0-8.5 ppm.

o XRD (Solid): If synthesizing 2D perovskites, the BABr treated film should show low-angle

peaks (26 < 10°) corresponding to the (0O0k) planes of the layered structure.
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¢ Synthesis & Alkylation Protocols

o Selective N-alkylation of primary amines with R—-NH2-HBr and alkyl bromides.[4]
ResearchGate (2014). Link

« Isopropanol Solvent Engineering

o Cooperative phase—interface modulation... with isopropanol as an antisolvent.[1] Royal
Society of Chemistry (2025). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Benzylamine Hydrobromide Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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